Cas no 4075-59-6 (α-oxo-2-Thiopheneacetic Acid)

α-oxo-2-Thiopheneacetic Acid Properties

Names and Identifiers

• 2-Oxo-2-(thiophen-2-yl)acetic acid
• 2-Thiopheneglyoxylic acid
• 2-Thienylglyoxylic Acid
• 2-OXO-2-(2-THIENYL)ACETIC ACID
• 2-oxo-2-thiophen-2-ylacetic acid
• α-oxo-2-Thiopheneace
• α-oxo-2-Thiopheneacetic Acid
• alpha-Oxo-2-thiopheneacetic acid
• ACLIDINIUM METABOLITE (2-THIOPHENEGLYOXYLIC ACID)
• 2-oxo-2-(thiopen-2-yl) acetic acid
• Thienylglyoxylsaure
• NS00030842
• MFCD00005441
• SCHEMBL71555
• 2-Thiopheneacetic acid, .alpha.-oxo-
• thienylglyoxylic acid
• Thiophene-2-glyoxylic acid
• EINECS 223-794-2
• 2-Oxo-2-(thiophen-2-yl)aceticacid
• W-106333
• Oxo(2-thienyl)acetic acid #
• oxothiophen-2-ylacetic acid
• Oxo-thiophen-2-yl-acetic acid
• 4075-59-6
• 2-Thiopheneglyoxylic acid, 95%
• thien-2-yl-glyoxylic acid
• alpha-Oxothiophen-2-acetic acid
• Q27266015
• .ALPHA.-OXO-2-THIOPHENEACETIC ACID
• (thiophen-2-yl)oxo-acetic acid
• FT-0613448
• thien-2-ylglyoxylic acid
• 2-thiopheneglyoxylic
• CS-0204912
• DTXSID90193733
• thiophenyl oxo-acetic acid
• BDBM50102179
• UNII-723A77PV2M
• BIDD:GT0541
• 3Y-0962
• 723A77PV2M
• oxothien-2-yl-acetic acid
• (thiophen-2-yl) oxo-acetic acid
• .ALPHA.-THIENYLGLYOXALIC ACID
• AKOS005070282
• C80077
• 2-thiophene glyoxylic acid
• thiophen-2-yl-glyoxylic acid
• CHEMBL294445
• DB-049645
• +Expand

• MDL： MFCD00005441
• InChIKey： GIWRVUADKUVEGU-UHFFFAOYSA-N
• Inchi： 1S/C6H4O3S/c7-5(6(8)9)4-2-1-3-10-4/h1-3H,(H,8,9)
• SMILES： C1=CSC(=C1)C(=O)C(=O)O
• BRN： 115791

Computed Properties

• Exact Mass: 155.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.988
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6A^2

Experimental Properties

• LogP: 1.01540
• PSA: 82.61000
• Refractive Index: 1.5151 (estimate)
• Boiling Point: 250.38°C (rough estimate)
• Melting Point: 88-91 °C (lit.)
• Flash Point: 119.7 °C
• Color/Form: Yellow to green crystalline powder
• Sensitiveness: Hygroscopic
• Density: 1.404 (estimate)

α-oxo-2-Thiopheneacetic Acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

α-oxo-2-Thiopheneacetic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%